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Compound of Interest

Compound Name: Aerocavin

Cat. No.: B040010

Application Notes: Aerocavin for In Vivo
Research

Introduction

Aerocavin is a novel, potent, and selective small molecule inhibitor of the Phosphoinositide 3-
kinase (PI3K) signaling pathway. The PI3K/Akt/mTOR cascade is a critical intracellular
signaling pathway that regulates a wide range of cellular processes, including cell growth,
proliferation, survival, and metabolism. Dysregulation of this pathway is a hallmark of many
human cancers, making it a key target for therapeutic intervention. Aerocavin exhibits high
selectivity for the p110a isoform of PI3K, which is frequently mutated and activated in various
solid tumors.

These application notes provide detailed protocols for preclinical in vivo evaluation of
Aerocavin's efficacy, pharmacokinetics, and safety profile in murine models.

Mechanism of Action

Aerocavin competitively binds to the ATP-binding pocket of PI3K, preventing the
phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-
trisphosphate (PIP3). This inhibition blocks the recruitment and activation of downstream
effectors, most notably the serine/threonine kinase Akt. The subsequent suppression of the
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Akt/mTOR signaling axis leads to the inhibition of cell proliferation and the induction of
apoptosis in cancer cells with a constitutively active PI3K pathway.
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 To cite this document: BenchChem. ["Aerocavin experimental design for in vivo studies"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040010#aerocavin-experimental-design-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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